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Compound of Interest

Compound Name: Nigrolineaxanthone V

Cat. No.: B041114 Get Quote

Nigrolineaxanthone V: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Nigrolineaxanthone V is a naturally occurring xanthone derivative isolated from the stem bark

of Garcinia nigrolineata. Xanthones are a class of polyphenolic compounds known for their

diverse and significant biological activities. This document provides a comprehensive overview

of the available technical information for Nigrolineaxanthone V, including its chemical identity,

and a summary of the current state of research into its biological properties.

Chemical Identification
Identifier Value

CAS Number 864516-31-4

IUPAC Name

7,12-Dihydroxy-9-methoxy-2,2-dimethyl-10-(3-

methylbut-2-en-1-yl)-2H,6H-pyrano[3,2-

b]xanthen-6-one

Molecular Formula C₂₄H₂₄O₆

Molecular Weight 408.45 g/mol
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Physicochemical and Biological Data
Currently, there is a notable absence of specific quantitative data in publicly accessible

literature regarding the physicochemical properties and biological activities of

Nigrolineaxanthone V. While numerous studies have investigated the extracts of Garcinia

nigrolineata and other isolated xanthones from this plant, specific metrics such as IC₅₀ or MIC

values for Nigrolineaxanthone V have not been reported.

For context, other xanthones isolated from Garcinia nigrolineata have demonstrated a range of

biological activities. For instance, various studies have reported antibacterial, antidiabetic, and

cytotoxic effects of other Nigrolineaxanthones and related compounds from the same plant.

However, it is crucial to emphasize that these findings are not directly attributable to

Nigrolineaxanthone V.

Experimental Protocols
Isolation of Nigrolineaxanthone V

The following is a generalized procedure for the isolation of Nigrolineaxanthone V from the

stem bark of Garcinia nigrolineata, as adapted from the initial discovery publication by

Rukachaisirikul et al. (2003).[1] This protocol describes the separation of a mixture of

xanthones, from which Nigrolineaxanthone V was identified.

1. Extraction:

The dried, powdered stem bark of Garcinia nigrolineata is exhaustively extracted with

methanol (MeOH) at room temperature.

The resulting methanolic extract is then concentrated under reduced pressure to yield a

crude extract.

2. Chromatographic Separation:

The crude methanol extract is subjected to column chromatography on silica gel.

A gradient elution system is employed, typically starting with a non-polar solvent like hexane

and gradually increasing the polarity with solvents such as ethyl acetate (EtOAc) and
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methanol (MeOH).

Fractions are collected and monitored by thin-layer chromatography (TLC).

3. Purification:

Fractions containing xanthone profiles of interest are combined and further purified using

repeated column chromatography on silica gel.

Final purification of individual compounds, including Nigrolineaxanthone V, is often

achieved through preparative thin-layer chromatography (pTLC) or recrystallization from an

appropriate solvent system.

4. Structure Elucidation:

The structure of the isolated Nigrolineaxanthone V is determined using spectroscopic

methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Signaling Pathways and Mechanism of Action
As of the latest available research, there is no specific information detailing the signaling

pathways or the precise mechanism of action for Nigrolineaxanthone V. Research on other

xanthone derivatives suggests a variety of potential mechanisms, including but not limited to,

enzyme inhibition, antioxidant activity, and modulation of inflammatory pathways. However,

dedicated studies are required to elucidate the specific biological targets and pathways of

Nigrolineaxanthone V.

Due to the lack of data on its mechanism of action, a signaling pathway diagram for

Nigrolineaxanthone V cannot be provided at this time.

Conclusion
Nigrolineaxanthone V is a structurally identified natural product with a confirmed CAS number

and IUPAC name. While its origin and a general isolation methodology are documented, there

is a significant gap in the scientific literature regarding its specific quantitative biological

activities, physicochemical properties, and mechanism of action. This presents an opportunity

for further research to explore the therapeutic potential of this xanthone derivative. Future
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studies should focus on the in vitro and in vivo evaluation of Nigrolineaxanthone V to

determine its bioactivities and to elucidate the signaling pathways through which it may exert its

effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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